Cas no 2466-09-3 (Pyrophosphoric acid)

• Product Name: Pyrophosphoric acid
• CAS No: 2466-09-3
• MF: H₄O₇P₂
• MW: 177.975082397461
• CID: 43021
• PubChem ID: 329756333
• Update Time: 2025-10-29

Pyrophosphoric acid Chemical and Physical Properties

Names and Identifiers

• diphosphoric acid
• PYROPHOSPHORIC ACID
• acide diphosphorique
• Diphosphorsaeure
• DL-α-Phenylglycine
• EINECS 219-574-0
• phosphono dihydrogen phosphate
• PPV
• Pyrophosphorsaeure
• UNII-4E862E7GRQ
• Phosphonooxyphosphonic acid
• H4P2O7
• 4E862E7GRQ
• pyrophosphate TMS4
• (P2O74-)Diphosphate
• Pyrophosphoric acid, syrupy
• Oxy-1,1-diphosphonic acid
• (4-)Diphosphoric acid ion
• NCIStruc2_000426
• NCIStruc1_000506
• (phosphonooxy)phosphonic acid
• KSC204E2N
• GTPL3151
• XPPKVPWEQAFLFU-UHFFF
• DIPHOSPHORIC-ACID
• BDBM50147591
• Pyrophosphoric acid, SAJ first grade, >=90.0%
• NSC-289196
• DTXSID4075035
• NCGC00013687-03
• CHEBI:29888
• NCGC00013687
• Pyrophosphoric Acid (Technical Grade)
• 1,5-dihydrido-2,4-dihydroxido-2,4-dioxido-1,3,5-trioxy-2,4-diphosphy-[5]catena
• PYROPHOSPHORIC ACID [MI]
• Pyrophosphoric acid, technical grade
• AKOS015856732
• NCGC00013687-02
• ((HO)2P(O)OP(O)(OH)2)
• C00013
• DTXCID4037118
• 2CB62164-1ACF-40BE-BF6A-880D0A00850A
• FT-0652670
• NCGC00096798-01
• L000488
• NS00013536
• DIPHSOPHORIC ACID
• CS-0030756
• Pyrophosphoric acid, Vetec(TM) reagent grade, 94%
• P00025
• 1,5-dihydrido-2,4-dihydroxido-2,4-dioxido-1,3,5-trioxy-2,4-diphosphy-(5)catena
• NSC289196
• mu-oxido-bis(dihydroxidooxidophosphorus)
• 2466-09-3
• PYROPHOSPHORIC ACID [WHO-DD]
• NCI60_004388
• XPPKVPWEQAFLFU-UHFFFAOYSA-N
• Q411092
• J-015622
• 33943-49-6
• NCI56751
• [(HO)2P(O)OP(O)(OH)2]
• CHEMBL1160571
• CCG-37688
• DB04160
• CAA46609
• HP2O7(3-)
• PPi
• diphosphate
• PYROPHOSPHATE
• Pyrophosphoric acid,45%
• Pyrophosphoric acid

• Inchi： 1S/H4O7P2/c1-8(2,3)7-9(4,5)6/h(H2,1,2,3)(H2,4,5,6)
• InChI Key： XPPKVPWEQAFLFU-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OP(=O)(O)O

Computed Properties

• Exact Mass: 177.94300
• Monoisotopic Mass: 177.943226
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -3.2
• Topological Polar Surface Area: 124

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 2.4300
• Melting Point: 61 ºC
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 143.91000
• LogP: -0.81160
• Merck: 13,8098
• Sensitiveness: Sensitive to humidity

Pyrophosphoric acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302,H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3260 8/PG 2
• WGK Germany：3
• Hazard Category Code： 22-34
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：3-9-21
• RTECS：JL6672500
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• Risk Phrases：R34
• Packing Group：III
• Safety Term：8
• HazardClass：8
• PackingGroup：III
• Storage Condition：Keep it tightly closed. Store in a cool, dry place.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Non-metal oxoanionic compounds Non-metal pyrophosphates
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds Acid
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Pyrophosphoric acid

Comprehensive Guide to Pyrophosphoric Acid (CAS No. 2466-09-3): Properties, Applications, and Industry Insights

Pyrophosphoric acid (CAS No. 2466-09-3), a versatile inorganic compound, has garnered significant attention in industrial and research applications due to its unique chemical properties. As a derivative of phosphoric acid, this polyphosphoric acid is characterized by its molecular formula H₄P₂O₇ and plays a pivotal role in catalysis, material science, and biochemical processes. Recent trends in sustainable chemistry and green synthesis have amplified interest in this compound, particularly for its potential in energy storage systems and biodegradable materials.

The structural complexity of pyrophosphoric acid arises from its two phosphate groups linked by an oxygen atom, forming a P-O-P bridge. This configuration enables its function as a chelating agent and buffer solution component, making it valuable in pharmaceutical formulations and analytical chemistry. Laboratories frequently utilize its high-purity grade (≥95%) for precise experiments, while industrial applications often employ its technical-grade variants in metal surface treatment and detergent formulations.

Emerging research highlights the compound's relevance in next-generation battery technologies, where its derivatives contribute to electrolyte stability. This aligns with global searches for "pyrophosphate in energy storage" and "non-toxic battery additives," reflecting market demand for safer alternatives to conventional materials. The compound's thermal stability (decomposing at ~71°C) also makes it suitable for high-temperature processes in ceramic production and polymer modification.

From a regulatory perspective, pyrophosphoric acid complies with major chemical inventories including REACH and TSCA, though proper handling protocols are essential due to its hygroscopic nature. Analytical techniques like FT-IR spectroscopy (showing characteristic P=O stretches at 1250 cm^-1) and titrimetric methods are standard for quality verification. The compound's water solubility (freely soluble) and pH-dependent behavior (pKa values: 0.91, 2.10, 6.70, 9.32) enable diverse formulation possibilities.

Manufacturers have developed innovative stabilization techniques to address the compound's gradual hydrolysis to orthophosphoric acid, with patented methods achieving shelf-life extension beyond 24 months. These advancements respond to frequent industry queries about "pyrophosphoric acid storage conditions" and "concentration measurement methods." The development of anhydrous forms has further expanded its utility in organic synthesis, particularly for phosphorylation reactions in nucleotide chemistry.

Environmental considerations position pyrophosphoric acid as a preferable alternative to harsher mineral acids in certain applications, with studies demonstrating its biodegradation pathway through microbial phosphatase activity. This ecological profile supports its inclusion in green chemistry protocols, answering growing searches for "environmentally friendly inorganic acids." Recent patent filings reveal novel applications in nanomaterial synthesis, where it serves as both structure-directing agent and pH modulator.

The global market for pyrophosphoric acid derivatives shows steady growth (CAGR 4.2%, 2023-2030), driven by demand from the food additives sector (as sequestrant E450) and water treatment industries. Analytical standards from organizations like USP and EP ensure consistent quality for critical applications, while advanced purification methods such as crystallization from non-aqueous solvents yield ultra-pure grades for electronic applications.

Cutting-edge research explores the compound's role in biomineralization processes, with particular interest in its interaction with calcium ions for biomedical applications. These developments address frequent academic searches regarding "phosphorus compounds in bone regeneration." The compound's viscosity modulation properties also find use in specialty adhesives and coatings, where controlled hydrolysis provides tunable rheological characteristics.

Quality control protocols for pyrophosphoric acid emphasize heavy metal limits (<10 ppm) and assay verification through potentiometric titration. Suppliers increasingly provide certificates of analysis with detailed chromatographic purity data, responding to stringent industry requirements. The development of safer handling formulations (e.g., stabilized aqueous solutions) has reduced workplace exposure concerns while maintaining performance characteristics.

Future prospects for CAS 2466-09-3 include potential applications in carbon capture technologies and advanced fertilizer systems, where its phosphorus content and pH-modifying capabilities show promise. These directions align with United Nations Sustainable Development Goals, particularly in responsible chemical management and industrial innovation. Ongoing research continues to reveal novel aspects of this multifunctional compound's chemistry and applications.